Cas no 5659-18-7 (2-methyl-3-oxo-N-phenylpentanamide)

• Product Name: 2-methyl-3-oxo-N-phenylpentanamide
• CAS No: 5659-18-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 945583
• PubChem ID: 268266
• Update Time: 2025-04-19

2-methyl-3-oxo-N-phenylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-oxo-N-phenylpentanamide
• 2,4-Dimethylacetoacetanilide
• 3-Oxo-2-methylpentananilid
• AC1L6JWJ
• AC1Q5N75
• AR-1D3710
• CTK5A5382
• KSC605G8F
• NSC108421
• 2-methyl-3-oxo-N-phenyl-pentanamide
• 5659-18-7
• SCHEMBL1117859
• AKOS015841177
• NSC-108421
• DTXSID70296231
• DS-013445

• Inchi： 1S/C12H15NO2/c1-3-11(14)9(2)12(15)13-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,13,15)
• InChI Key： CNOVGQUKNBMXKK-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)C(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 384.4°C at 760 mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.547
• PSA: 46.17
• LogP: 2.31330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides